6-(((4-methylthiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-oxo-2H-chromene-3-carboxylate

• IUPAC Name: [6-[(4-methyl-1,3-thiazol-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 2-oxochromene-3-carboxylate
• InChI: InChI=1S/C20H13NO6S2/c1-11-9-28-20(21-11)29-10-13-7-15(22)17(8-25-13)27-19(24)14-6-12-4-2-3-5-16(12)26-18(14)23/h2-9H,10H2,1H3
• InChI Key: HUGXIMZHPMKBMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)SCC2=CC(=O)C(=CO2)OC(=O)C3=CC4=CC=CC=C4OC3=O
• Molecular Formula: C20H13NO6S2
• Molecular Weight: 427.5 g/mol

Description

6-(((4-methylthiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 2-oxo-2H-chromene-3-carboxylate is a useful research compound. Its molecular formula is C20H13NO6S2 and its molecular weight is 427.45. The purity is usually 95%.
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Scientific Research Applications

Fluorescence Properties

• Substituent Dependent Fluorescence : A study on thieno[3,2-c]pyrans, related to the compound , demonstrated that these compounds exhibit substituent dependent fluorescence. Some exhibit high fluorescence quantum yields with large Stokes shifts, while others show poor fluorescence in solution but exhibit aggregation-induced emission (AIE) (Sahu et al., 2014).

Synthesis and Biological Activities

• Antioxidant and Antihyperglycemic Agents : Another study synthesized derivatives containing pyrazole and indenone rings, displaying potent antioxidant and antihyperglycemic activities. This highlights the potential of derivatives of this compound in therapeutic contexts (Kenchappa et al., 2017).
• Antimicrobial Activity : A study on the synthesis of chromeno[2,3-d]pyrimidinone derivatives mentioned compounds related to the query, which showed in vitro antimicrobial activity against various bacterial and fungal strains (Ghashang et al., 2013).

Probe Development for Biological Systems

• Visualization of Thiol Flux : In the context of probing biological systems, a study reported the development of a thiol-chromene "click" reaction triggered self-immolative for NIR visualization of thiol flux in physiology and pathology of living cells and mice. This application is crucial in understanding the pathological processes in biological systems (Yang et al., 2019).

Synthesis and Anticancer Activity

• Anticancer Activity : Research on the synthesis of imidazole derivatives incorporating a chromene moiety has indicated that these compounds exhibit significant in vitro antitumor activity against breast and colon human tumor cell lines (Saleh, 2012).